Cas no 38427-80-4 (2(1H)-Naphthalenone,octahydro-4,4a-dimethyl-6-(1-methylethyl)-)

• Product Name: 2(1H)-Naphthalenone,octahydro-4,4a-dimethyl-6-(1-methylethyl)-
• CAS No: 38427-80-4
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 298498
• PubChem ID: 146048061
• Update Time: 2025-04-19

2(1H)-Naphthalenone,octahydro-4,4a-dimethyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,octahydro-4,4a-dimethyl-6-(1-methylethyl)-
• TETRAHYDRONOOTKATONE
• 2(1H)-nap<wbr>
• 6-Isopropyl-4,4a-dimethyloctahydronaphthalen-2(1H)-one
• LogP
• Tetrahydronootkatone, (-)-
• 2(1H)-Naphthalenone, octahydro-4,4a-dimethyl-6-(1-methylethyl)-, (4S,4aR,6S,8aR)-
• (-)-Tetrahydronootkatone
• UNII-C9978TMZ6T
• Fema No. 4840, (-)-
• 38427-80-4
• DTXSID001139363
• (4S,4aR,6S,8aR)-Octahydro-4,4a-dimethyl-6-(1-methylethyl)-2(1H)-naphthalenone
• C9978TMZ6T

• Inchi： 1S/C15H26O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h10-13H,5-9H2,1-4H3/t11-,12-,13+,15+/m0/s1
• InChI Key： DDJJLKQSWUBTKH-RMRHIDDWSA-N
• SMILES： O=C1C[C@H](C)[C@@]2(C)C[C@@H](C(C)C)CC[C@@H]2C1

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.919
• Boiling Point: 292.2°C at 760 mmHg
• Flash Point: 123°C
• Refractive Index: 1.47
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids